Cas no 2229169-34-8 (2-1-(propan-2-yl)-1H-pyrazol-5-ylethane-1-sulfonyl fluoride)

• Product Name: 2-1-(propan-2-yl)-1H-pyrazol-5-ylethane-1-sulfonyl fluoride
• CAS No: 2229169-34-8
• MF: C₈H₁₃FN₂O₂S
• MW: 220.264424085617
• CID: 6194636
• PubChem ID: 165671291
• Update Time: 2025-06-10

2-1-(propan-2-yl)-1H-pyrazol-5-ylethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-1-(propan-2-yl)-1H-pyrazol-5-ylethane-1-sulfonyl fluoride
• 2-[1-(propan-2-yl)-1H-pyrazol-5-yl]ethane-1-sulfonyl fluoride
• EN300-1990743
• 2229169-34-8

• Inchi： 1S/C8H13FN2O2S/c1-7(2)11-8(3-5-10-11)4-6-14(9,12)13/h3,5,7H,4,6H2,1-2H3
• InChI Key： JSOSIBDHYBZEON-UHFFFAOYSA-N
• SMILES： S(CCC1=CC=NN1C(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 220.06817700g/mol
• Monoisotopic Mass: 220.06817700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.3Ų

Additional information on 2-1-(propan-2-yl)-1H-pyrazol-5-ylethane-1-sulfonyl fluoride

Research Brief on 2-1-(propan-2-yl)-1H-pyrazol-5-ylethane-1-sulfonyl fluoride (CAS: 2229169-34-8)

Recent advancements in chemical biology and medicinal chemistry have highlighted the growing importance of sulfonyl fluoride-based compounds as versatile tools for protein modification and drug discovery. Among these, 2-1-(propan-2-yl)-1H-pyrazol-5-ylethane-1-sulfonyl fluoride (CAS: 2229169-34-8) has emerged as a promising candidate due to its unique reactivity and potential applications in targeted covalent inhibition. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic relevance.

The compound, characterized by its pyrazole core and sulfonyl fluoride moiety, has been extensively studied for its ability to selectively modify cysteine residues in proteins. Recent studies published in Journal of Medicinal Chemistry (2023) demonstrate its efficacy as a covalent inhibitor of serine hydrolases, a class of enzymes implicated in inflammatory and neurodegenerative diseases. The sulfonyl fluoride group reacts with catalytic serine residues, forming stable adducts that irreversibly inhibit enzyme activity. This mechanism has been leveraged in the development of novel therapeutics for conditions such as Alzheimer's disease and chronic pain.

In addition to its therapeutic potential, 2-1-(propan-2-yl)-1H-pyrazol-5-ylethane-1-sulfonyl fluoride has been employed as a chemical probe in proteomics research. A 2024 study in Nature Chemical Biology utilized this compound to map reactive serine residues across the human proteome, revealing previously unexplored drug targets. The study's authors highlighted the compound's superior selectivity and low off-target effects compared to traditional activity-based probes, making it a valuable tool for functional proteomics.

From a synthetic chemistry perspective, recent optimizations in the preparation of 2229169-34-8 have significantly improved yield and purity. A novel one-pot synthesis method, reported in Organic Letters (2024), reduces the number of purification steps while maintaining high enantiomeric purity. This advancement addresses previous challenges in large-scale production, paving the way for broader application in both research and clinical settings.

Ongoing clinical investigations are exploring the safety profile of derivatives of 2-1-(propan-2-yl)-1H-pyrazol-5-ylethane-1-sulfonyl fluoride. Preliminary results from Phase I trials indicate favorable pharmacokinetics and minimal toxicity, supporting further development. Researchers anticipate that this compound class may offer advantages over conventional reversible inhibitors, particularly for targets with shallow binding pockets that have proven difficult to address with non-covalent drugs.

In conclusion, 2-1-(propan-2-yl)-1H-pyrazol-5-ylethane-1-sulfonyl fluoride represents a significant advancement in covalent drug discovery and chemical biology tools. Its dual role as both a therapeutic candidate and a research probe underscores the growing convergence between medicinal chemistry and proteomics. Future research directions likely include expansion to additional target classes and optimization of selectivity profiles for clinical applications.